2-(3-Chloro-4-ethoxyphenyl)-4-[(2-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(3-chloro-4-ethoxyphenyl)-4-[(2-fluorophenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C21H17ClFN3OS/c1-2-27-20-8-7-14(11-16(20)22)18-12-19-21(24-9-10-26(19)25-18)28-13-15-5-3-4-6-17(15)23/h3-12H,2,13H2,1H3
• InChI Key: LMSLGXOJHKKEEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=NN3C=CN=C(C3=C2)SCC4=CC=CC=C4F)Cl
• Molecular Formula: C21H17ClFN3OS
• Molecular Weight: 413.9 g/mol

Description

2-(3-Chloro-4-ethoxyphenyl)-4-[(2-fluorobenzyl)thio]pyrazolo[1,5-a]pyrazine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a pyrazolopyrazine derivative that has shown promising results in different studies.

Scientific Research Applications

Overview of Pyrazole Heterocycles

Pyrazole moieties serve as pharmacophores in many biologically active compounds, highlighting their significance in both combinatorial and medicinal chemistry. These compounds are utilized as synthons in organic synthesis, possessing a wide array of biological activities, including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The success of pyrazole COX-2 inhibitors underscores the importance of these heterocycles in medicinal chemistry. Various strategies for annelating different heterocyclic nuclei with pyrazoles have been explored, providing valuable information for the design of more active biological agents through modifications and derivatizations (A. M. Dar & Shamsuzzaman, 2015).

Pyrazine Derivatives as Pharmacological Agents

Pyrazine derivatives have been synthesized and evaluated for their diverse pharmacological effects, including antiproliferative, anti-infective, and effects on the cardiovascular or nervous system. Some pyrazine derivatives have become clinically used drugs worldwide, showing promise in areas such as inhibitors of protein kinases (antiproliferatives) and inhibitors of β-secretase (for treating Alzheimer's disease) (M. Doležal & J. Zítko, 2015).

Synthesis and Bioevaluation of Pyrazole Derivatives

Pyrazoles are crucial in agrochemical and pharmaceutical industries for their potent physical and chemical properties, including herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities. Their synthesis under various conditions has led to novel compounds that contribute to the development of new therapeutic agents (Sheetal et al., 2018).

Quinazolines and Pyrimidines for Optoelectronic Materials

Quinazolines and pyrimidines have been extensively researched for their applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials. These materials have shown potential in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs, highlighting their significant impact on the development of advanced optoelectronic devices (G. Lipunova et al., 2018).